N-(3-chlorophenyl)-N'-propylethanediamide

• IUPAC Name: N'-(3-chlorophenyl)-N-propyloxamide
• InChI: InChI=1S/C11H13ClN2O2/c1-2-6-13-10(15)11(16)14-9-5-3-4-8(12)7-9/h3-5,7H,2,6H2,1H3,(H,13,15)(H,14,16)
• InChI Key: BPNVIPFOLFRZRX-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NC1=CC(=CC=C1)Cl
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

N-(3-chlorophenyl)-N'-propylethanediamide, commonly known as CPOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPOP is a white crystalline powder that belongs to the class of amides and has a molecular weight of 239.76 g/mol.

Mechanism of Action

The mechanism of action of CPOP is not well understood, but it is believed to act by inhibiting the activity of enzymes involved in cancer cell proliferation. CPOP has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. In addition, CPOP has been shown to inhibit the migration and invasion of cancer cells, which are critical steps in the metastasis of cancer.
Biochemical and Physiological Effects
CPOP has been shown to have both biochemical and physiological effects on cells and organisms. In vitro studies have shown that CPOP can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. In vivo studies have shown that CPOP can inhibit tumor growth in mice models. CPOP has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

CPOP has several advantages for lab experiments, including its high purity level, ease of synthesis, and low toxicity. However, CPOP has some limitations, including its poor solubility in water, which can make it difficult to use in some experiments. In addition, CPOP can degrade under certain conditions, which can affect its stability and reproducibility.

Future Directions

There are several future directions related to CPOP that can be explored. One potential direction is to investigate the use of CPOP as a building block for the synthesis of new MOFs with improved properties. Another direction is to explore the use of CPOP as a ligand for the synthesis of new transition metal complexes with improved catalytic activity. In addition, further studies are needed to elucidate the mechanism of action of CPOP and to investigate its potential applications in other fields such as agriculture and environmental remediation.
Conclusion
In conclusion, CPOP is a chemical compound that has potential applications in various fields such as drug discovery, materials science, and catalysis. The synthesis method for CPOP is straightforward, and the compound has been shown to have antitumor activity against various cancer cell lines. However, further studies are needed to elucidate the mechanism of action of CPOP and to investigate its potential applications in other fields.

Synthesis Methods

CPOP can be synthesized by reacting 3-chlorobenzoyl chloride with propylethanediamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields CPOP as a white crystalline powder with a high purity level. The synthesis method is straightforward and can be easily scaled up for industrial production.

Scientific Research Applications

CPOP has been extensively studied for its potential applications in various fields such as drug discovery, materials science, and catalysis. In drug discovery, CPOP has been shown to have antitumor activity against various cancer cell lines, making it a potential candidate for cancer treatment. In materials science, CPOP has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation. In catalysis, CPOP has been used as a ligand for transition metal complexes, which have shown promising results in various catalytic reactions.